3-Methoxy-4-nitrobenzaldehyde
Cat. No. B1600471
Key on ui cas rn:
80410-57-7
M. Wt: 181.15 g/mol
InChI Key: WUTIWOZYHHSBBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08071587B2
Procedure details
A mixture of 3-hydroxy-4-nitrobenzaldehyde (51.3 g), iodomethane (38.3 ml) and K2CO3 (85 g) in DMF (250 ml) was stirred at 60° C. for 1 h. The reaction mixture was cooled to room temperature and poured into water (600 ml). The solids were collected by filtration and dried in vacuo (50° C.).
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][C:9]=1[N+:10]([O-:12])=[O:11])[CH:5]=[O:6].IC.[C:15]([O-])([O-])=O.[K+].[K+].O>CN(C=O)C>[CH3:15][O:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][C:9]=1[N+:10]([O-:12])=[O:11])[CH:5]=[O:6] |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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51.3 g
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Type
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reactant
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Smiles
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OC=1C=C(C=O)C=CC1[N+](=O)[O-]
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Name
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Quantity
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38.3 mL
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Type
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reactant
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Smiles
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IC
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Name
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Quantity
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85 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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600 mL
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred at 60° C. for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled to room temperature
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FILTRATION
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Type
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FILTRATION
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Details
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The solids were collected by filtration
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CUSTOM
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Type
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CUSTOM
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Details
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dried in vacuo (50° C.)
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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|
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Smiles
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COC=1C=C(C=O)C=CC1[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
